Cas no 1379202-65-9 (3-butoxy-4-methylbenzaldehyde)

• Product Name: 3-butoxy-4-methylbenzaldehyde
• CAS No: 1379202-65-9
• MF: C₁₂H₁₆O₂
• MW: 192.254243850708
• MDL: MFCD18426735
• CID: 5189358
• Update Time: 2026-03-05

3-butoxy-4-methylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-butoxy-4-methylbenzaldehyde

• MDL： MFCD18426735
• Inchi： 1S/C12H16O2/c1-3-4-7-14-12-8-11(9-13)6-5-10(12)2/h5-6,8-9H,3-4,7H2,1-2H3
• InChI Key： YKOLYUKSWSRPDM-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC=C(C)C(OCCCC)=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5

Additional information on 3-butoxy-4-methylbenzaldehyde

Professional Introduction to 3-butoxy-4-methylbenzaldehyde (CAS No. 1379202-65-9)

3-butoxy-4-methylbenzaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 1379202-65-9, is a significant organic compound that has garnered attention in the field of chemical and pharmaceutical research. This aromatic aldehyde, characterized by its butoxy and methyl substituents on a benzene ring, exhibits unique chemical properties that make it a valuable intermediate in synthetic chemistry and potential applications in medicinal chemistry.

The molecular structure of 3-butoxy-4-methylbenzaldehyde consists of a benzene ring substituted at the 3-position with a butoxy group (-O-C₄H₉) and at the 4-position with a methyl group (-CH₃). This arrangement imparts distinct electronic and steric effects, influencing its reactivity and interaction with biological systems. The presence of both electron-donating (butoxy) and electron-withdrawing (methyl) groups creates a balance that can modulate its behavior in various chemical reactions, making it a versatile building block for more complex molecules.

In recent years, 3-butoxy-4-methylbenzaldehyde has been explored for its potential applications in the synthesis of pharmaceuticals. Its aldehyde functional group (-CHO) is highly reactive and can participate in condensation reactions, forming Schiff bases, imines, and other heterocyclic compounds. These derivatives have shown promise in various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer applications. The butoxy substituent enhances solubility and bioavailability, while the methyl group contributes to metabolic stability, making this compound an attractive candidate for drug development.

One of the most compelling aspects of 3-butoxy-4-methylbenzaldehyde is its role in the synthesis of biologically active molecules. Researchers have utilized this compound to develop novel scaffolds that mimic natural products with known pharmacological effects. For instance, studies have demonstrated its utility in creating derivatives that interact with specific enzyme targets or receptor sites. The flexibility provided by the butoxy and methyl groups allows chemists to fine-tune the electronic properties and steric environment of the molecule, optimizing its binding affinity and selectivity.

The pharmaceutical industry has shown particular interest in exploring 3-butoxy-4-methylbenzaldehyde as a precursor for small-molecule drugs. Its structural features make it suitable for generating compounds with diverse biological activities. For example, modifications at the aldehyde group can lead to the formation of acyl derivatives that serve as probes or inhibitors in biochemical pathways. Additionally, the aromatic ring can be functionalized further to introduce other pharmacophores, expanding the range of potential therapeutic applications.

Recent advancements in computational chemistry have further enhanced the utility of 3-butoxy-4-methylbenzaldehyde. Molecular modeling studies have helped predict how this compound interacts with biological targets at an atomic level. These simulations provide valuable insights into binding mechanisms and can guide the design of more effective derivatives. By integrating experimental data with computational predictions, researchers can accelerate the discovery process and identify promising candidates for further development.

The agrochemical sector has also begun to explore 3-butoxy-4-methylbenzaldehyde as a potential intermediate for developing novel pesticides and herbicides. Its structural features contribute to bioactivity against various pests while maintaining environmental safety profiles. The ability to modify its chemical properties allows for the creation of compounds that are both effective and sustainable, addressing growing concerns about agricultural practices.

In conclusion, 3-butoxy-4-methylbenzaldehyde (CAS No. 1379202-65-9) represents a promising compound with broad applications across multiple industries. Its unique structural features make it an excellent intermediate for synthesizing pharmaceuticals, agrochemicals, and specialty chemicals. As research continues to uncover new ways to leverage its reactivity and functionality, this compound is poised to play an increasingly important role in advancing chemical innovation.